molecular formula C25H26O4 B1234740 6-Geranylchrysin

6-Geranylchrysin

Cat. No.: B1234740
M. Wt: 390.5 g/mol
InChI Key: ZGOCQRKXVIGZMZ-SFQUDFHCSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Geranylchrysin is a prenylated flavonoid characterized by a chrysin backbone (a flavone with hydroxyl groups at positions 5 and 7) modified with a geranyl group (a 10-carbon isoprenoid chain) at position 6. Its molecular formula is C₂₅H₂₈O₅, with a molecular weight of 408.5 g/mol . This compound is structurally related to other prenylated flavonoids, such as 6-geranylnaringenin and 8-prenylnaringenin, which are known for their bioactive properties, including enzyme inhibition and endocrine modulation .

Key physicochemical properties include:

  • Solubility: Soluble in organic solvents like chloroform, dichloromethane, and DMSO .
  • Storage: Requires desiccation at -20°C for stability .

Properties

Molecular Formula

C25H26O4

Molecular Weight

390.5 g/mol

IUPAC Name

6-[(2E)-3,7-dimethylocta-2,6-dienyl]-5,7-dihydroxy-2-phenylchromen-4-one

InChI

InChI=1S/C25H26O4/c1-16(2)8-7-9-17(3)12-13-19-20(26)14-23-24(25(19)28)21(27)15-22(29-23)18-10-5-4-6-11-18/h4-6,8,10-12,14-15,26,28H,7,9,13H2,1-3H3/b17-12+

InChI Key

ZGOCQRKXVIGZMZ-SFQUDFHCSA-N

SMILES

CC(=CCCC(=CCC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)C)C

Isomeric SMILES

CC(=CCC/C(=C/CC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)/C)C

Canonical SMILES

CC(=CCCC(=CCC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Prenylated flavonoids share a core structure but differ in substituent positions, backbone saturation, and biological activities. Below is a detailed comparison of 6-Geranylchrysin with key analogs:

Table 1: Structural and Functional Comparison of Prenylated Flavonoids

Compound Core Structure Prenyl/Geranyl Position Molecular Weight (g/mol) Key Biological Activities References
6-Geranylchrysin Flavone (Chrysin) 6 408.5 α-Glucosidase inhibition (hypothesized)
6-Geranylnaringenin Flavanone (Naringenin) 6 408.5 Fluorescence quenching with α-glucosidase; competitive inhibition (Ki = 0.12 μM)
8-Prenylnaringenin Flavanone (Naringenin) 8 354.4 Estrogenic activity; modulates endocrine receptors
Chrysin Flavone - 254.2 Antioxidant; weak α-glucosidase inhibition
Naringenin Flavanone - 272.3 Anti-inflammatory; moderate enzyme inhibition

Key Findings :

Positional Isomerism: 6-Geranylnaringenin (flavanone backbone) exhibits stronger α-glucosidase inhibition (Ki = 0.12 μM) than 8-prenylnaringenin, suggesting that substituent position and backbone saturation critically influence enzyme binding .

Mechanistic Differences: 6-Geranylnaringenin acts as a competitive inhibitor of α-glucosidase, binding directly to the enzyme’s active site, as evidenced by Lineweaver-Burk plots and fluorescence quenching . Chrysin derivatives (e.g., 1-deoxynojirimycin–chrysin) show mixed inhibition mechanisms, targeting both the enzyme and enzyme-substrate complex .

Table 2: Enzyme Inhibition Constants (Ki) of Selected Compounds

Compound Target Enzyme Inhibition Constant (Ki) Mechanism
6-Geranylnaringenin α-Glucosidase 0.12 μM Competitive
1-Deoxynojirimycin–Chrysin α-Glucosidase 0.45 μM Mixed
Chrysin α-Glucosidase >10 μM Non-competitive

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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6-Geranylchrysin
Reactant of Route 2
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